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Introduction

Nuclear Receptor Binding SET Domain Protein 2 (NSD2), also known as MMSET and WHSC1,
is a crucial histone methyltransferase responsible for the dimethylation of histone H3 at lysine
36 (H3K36me2). This epigenetic mark is predominantly associated with active gene
transcription.[1][2][3] NSD2's function is intricately regulated by its various domains, including
the N-terminal PWWP1 domain, which recognizes H3K36me2 on nucleosomes, thereby
stabilizing NSD2 at chromatin.[4][5][6] Dysregulation of NSD2 activity is implicated in various
cancers, making it a compelling target for therapeutic intervention.[7][8]

This technical guide focuses on the use of UNC7145, a critical negative control compound, in
conjunction with the chemical probe UNC6934 to investigate the function of the NSD2-PWWP1
domain. UNC6934 is a potent and selective antagonist of the NSD2-PWWP1 domain,
competitively inhibiting its interaction with H3K36me2.[1][4][9] In contrast, UNC7145 is a
structurally similar analog that exhibits negligible binding to the NSD2-PWWP1 domain and
serves to demonstrate that the observed cellular and biochemical effects of UNC6934 are due
to its specific on-target activity.[1][7]

Mechanism of Action of UNC6934 and the Role of
UNC7145
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UNCG6934 binds to the aromatic cage of the NSD2-PWWP1 domain, the same pocket that
recognizes the H3K36me2 mark.[1][4] This direct competition prevents the PWWP1 domain
from engaging with its histone ligand, leading to the displacement of NSD2 from chromatin.[1]
[2] A key consequence of this displacement is the relocalization of NSD2 to the nucleolus.[1][4]

[°]

UNC7145, differing from UNC6934 by the substitution of a cyclopropyl group with an isopropyl
group, shows a dramatic loss of binding affinity for the NSD2-PWWP1 domain.[7] This makes it
an ideal negative control to differentiate specific effects of PWWPL1 inhibition from off-target or
compound-specific effects.

Quantitative Data Summary

The following tables summarize the key quantitative data for UNC6934 and its negative control,
UNC7145, in various biochemical and cellular assays.

Compound Assay Target Value Reference
Surface Plasmon
UNC6934 Resonance NSD2-PWWP1 Kd=91+8nM [1]
(SPR)
Surface Plasmon
No measurable
UNC7145 Resonance NSD2-PWWP1 o [1]
binding
(SPR)
NSD2-PWWPL1 :
IC50 =104 £ 13
UNC6934 AlphaScreen H3K36me2 M [1]
n
Nucleosome
NSD2-PWWP1 :
No measurable
UNC7145 AlphaScreen H3K36me2 [1]
effect
Nucleosome
NanoBRET NSD2-PWWP1 : EC50=1.23
UNC6934 _ [1]
Cellular Assay Histone H3.3 0.25 uM
NanoBRET NSD2-PWWP1 : No measurable
UNC7145 _ [1]
Cellular Assay Histone H3.3 effect
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Signaling Pathway and Experimental Workflows
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Caption: NSD2-PWWP1 interaction with H3K36me2 and its inhibition by UNC6934.

Experimental Workflow: AlphaScreen Assay
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Caption: Workflow for the AlphaScreen-based proximity assay.

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/product/b15587662?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: NanoBRET Cellular Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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